4-(1-Bromo-2-oxopropyl)benzonitrile
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Description
4-(1-Bromo-2-oxopropyl)benzonitrile is a benzonitrile derivative featuring a brominated ketone substituent at the para position. This compound is characterized by its electron-withdrawing nitrile (-C≡N) group and a reactive α-bromo ketone moiety, which confers unique chemical properties, including susceptibility to nucleophilic substitution and participation in electron-transfer processes. Applications of such compounds span pharmaceutical intermediates, agrochemicals, and materials science, particularly in studies of twisted intramolecular charge-transfer (TICT) states and fluorescence behavior .
Properties
Molecular Formula |
C10H8BrNO |
|---|---|
Molecular Weight |
238.08 g/mol |
IUPAC Name |
4-(1-bromo-2-oxopropyl)benzonitrile |
InChI |
InChI=1S/C10H8BrNO/c1-7(13)10(11)9-4-2-8(6-12)3-5-9/h2-5,10H,1H3 |
InChI Key |
VFHUVFGXZCUGTA-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C(C1=CC=C(C=C1)C#N)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Physical Properties
Table 2: Spectroscopic and Reactivity Data
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